![molecular formula C16H13N5OS B5645559 N-[1-(1H-benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-thiophenecarboxamide](/img/structure/B5645559.png)
N-[1-(1H-benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-thiophenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[1-(1H-benzimidazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-2-thiophenecarboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biomedical research. This compound is commonly referred to as BMTP-11 and has shown promising results in various studies.
Mechanism of Action
The mechanism of action of BMTP-11 involves the inhibition of the mitochondrial enzyme complex II, also known as succinate dehydrogenase (SDH). This leads to the accumulation of succinate, which in turn activates the hypoxia-inducible factor (HIF) pathway. The activation of this pathway leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
BMTP-11 has been shown to have minimal toxicity to normal cells, making it a promising candidate for cancer therapy. It has also been shown to inhibit tumor growth in various animal models. BMTP-11 has been shown to induce apoptosis in cancer cells by activating the HIF pathway.
Advantages and Limitations for Lab Experiments
One of the major advantages of using BMTP-11 in lab experiments is its selectivity towards cancer cells. This allows for targeted therapy and minimizes the damage to normal cells. However, one of the limitations of using BMTP-11 is its low solubility in water, which can make it difficult to administer.
Future Directions
There are several future directions for the study of BMTP-11. One potential area of research is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the development of more effective drug delivery systems to improve the solubility and bioavailability of BMTP-11. Additionally, further studies are needed to fully understand the mechanism of action of BMTP-11 and its potential applications in the treatment of other diseases.
Synthesis Methods
The synthesis of BMTP-11 involves a multi-step process that starts with the reaction of 2-bromoacetophenone with 2-aminobenzimidazole. This is followed by the reaction of the resulting compound with 3-methyl-1H-pyrazole-5-carboxylic acid, and finally, the reaction of the resulting compound with 2-thiophenecarboxylic acid. The final product is obtained after purification and characterization.
Scientific Research Applications
BMTP-11 has been extensively studied for its potential applications in cancer research. It has been shown to selectively target cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. BMTP-11 has also been studied for its potential use in the treatment of other diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-[2-(1H-benzimidazol-2-yl)-5-methylpyrazol-3-yl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N5OS/c1-10-9-14(19-15(22)13-7-4-8-23-13)21(20-10)16-17-11-5-2-3-6-12(11)18-16/h2-9H,1H3,(H,17,18)(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SODVKBJTCGPUPB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)NC(=O)C2=CC=CS2)C3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.